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Compound of Interest

Compound Name: Propazine-d14

Cat. No.: B12302533 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This document provides essential guidance on the safe and compliant disposal of Propazine-
d14, a deuterated stable isotope of the triazine herbicide Propazine. Adherence to these

procedures is vital to mitigate risks to human health and the environment.

Propazine and its deuterated form are classified as potentially hazardous. As with many

pesticides, Propazine is suspected of causing cancer and is considered an environmental

hazard that should not be released into waterways or the soil.[1][2] Therefore, its disposal is

regulated and must be carried out in accordance with local, regional, national, and international

regulations.[1][2][3]

Hazard and Safety Summary
Before handling Propazine-d14, it is imperative to be familiar with its hazard profile. The

following table summarizes key safety information derived from Safety Data Sheets (SDS).
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Hazard Classification Description Precautionary Measures

Health Hazard

Suspected of causing cancer

(Carcinogenicity Category 2).

[2]

Obtain special instructions

before use. Do not handle until

all safety precautions have

been read and understood. If

exposed or concerned, seek

medical advice/attention.[2]

Environmental Hazard

Toxic to aquatic life. Do not let

this chemical enter the

environment.[1]

Avoid release to the

environment. Collect spillage.

[1]

Personal Protective Equipment

(PPE)

Wear protective gloves,

protective clothing, eye

protection, and face protection.

[1][2]

Use appropriate PPE as

specified in the substance's

Safety Data Sheet.

Spill Response

Evacuate the area. Remove all

ignition sources. Collect

powdered material in a sealed

container. Ventilate the area

after clean-up.[1]

Follow established spill

cleanup protocols for

hazardous chemicals.

Step-by-Step Disposal Protocol
The disposal of Propazine-d14 must be managed as hazardous waste. The following protocol

outlines the general steps for its collection and disposal in a laboratory setting. This procedure

should be adapted to comply with the specific requirements of your institution's Environmental

Health and Safety (EHS) department and local regulations.

1. Waste Identification and Segregation:

Designation: Designate all materials contaminated with Propazine-d14 (e.g., unused
product, solutions, contaminated labware, and personal protective equipment) as hazardous
waste.
Segregation: Do not mix Propazine-d14 waste with other waste streams unless explicitly
permitted by your institution's EHS guidelines.
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2. Waste Collection and Labeling:

Container: Use a designated, leak-proof, and chemically compatible hazardous waste
container with a secure lid.
Labeling: Clearly label the container with the words "Hazardous Waste," the full chemical
name "Propazine-d14," and any other information required by your institution (e.g.,
concentration, waste composition, accumulation start date).

3. Storage:

Location: Store the hazardous waste container in a designated, secure, and well-ventilated
satellite accumulation area within or near the laboratory.
Conditions: Keep the container closed at all times except when adding waste. Ensure the
storage area is away from incompatible materials.

4. Disposal Request and Pickup:

Manifest: A hazardous waste manifest is required to track the waste from the generator to
the disposal facility.[4]
Scheduling: When the container is full or the accumulation time limit is reached (as per
institutional policy), arrange for pickup by your institution's authorized hazardous waste
disposal service.
Documentation: Retain all documentation related to the disposal of the hazardous waste as
required by regulations.

Logical Workflow for Propazine-d14 Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Propazine-d14.
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Start: Propazine-d14 Waste Generated

Identify as Hazardous Waste

Segregate from other waste streams

Collect in a labeled, compatible container

Store in a designated Satellite Accumulation Area

Request pickup by authorized waste disposal service

Complete and retain hazardous waste manifest

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the compliant disposal of Propazine-d14 waste.

Disclaimer: This information is intended as a general guide. Researchers must consult their

institution's specific safety protocols and comply with all applicable local, state, and federal
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regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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